4-methoxy-N-(4-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-methoxy-N-[4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C23H24N4O3S/c1-30-20-9-7-17(8-10-20)22(29)25-23-24-18(16-31-23)15-21(28)27-13-11-26(12-14-27)19-5-3-2-4-6-19/h2-10,16H,11-15H2,1H3,(H,24,25,29)
• InChI Key: MDTWEGFGZIJRMH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)CC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C23H24N4O3S
• Molecular Weight: 436.5 g/mol

Description

4-methoxy-N-(4-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thiazol-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "compound X" in the scientific literature.

Mechanism of Action

The mechanism of action of 4-methoxy-N-(4-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thiazol-2-yl)benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-methoxy-N-(4-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thiazol-2-yl)benzamide are complex and varied. This compound has been shown to have a wide range of effects on different systems in the body, including the immune system, nervous system, and cardiovascular system.

Advantages and Limitations for Lab Experiments

The advantages of using 4-methoxy-N-(4-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thiazol-2-yl)benzamide in lab experiments include its potent pharmacological activity and its ability to modulate multiple signaling pathways in the body. However, the limitations of using this compound in lab experiments include its complex synthesis method and its potential toxicity at high doses.

Future Directions

There are many potential future directions for research on 4-methoxy-N-(4-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thiazol-2-yl)benzamide. Some possible areas of focus include:
- Further elucidation of the compound's mechanism of action and its effects on different systems in the body.
- Development of new synthesis methods that are more efficient and cost-effective.
- Exploration of the compound's potential therapeutic applications in different disease models.
- Investigation of the compound's potential as a tool for studying signaling pathways in the body.

Synthesis Methods

The synthesis of 4-methoxy-N-(4-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thiazol-2-yl)benzamide involves a multi-step process that requires specialized equipment and expertise. The exact synthesis method varies depending on the specific application of the compound.

Scientific Research Applications

The scientific research application of 4-methoxy-N-(4-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thiazol-2-yl)benzamide is primarily focused on its potential therapeutic applications. This compound has been shown to have a wide range of pharmacological activities, including anti-inflammatory, antitumor, and antiviral effects.